Cas no 1187167-75-4 (3-(2-Methoxybenzoyl)-4-methylpyridine)
3-(2-Methoxybenzoyl)-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 3-(2-Methoxybenzoyl)-4-methylpyridine
- (2-Methoxyphenyl)(4-methylpyridin-3-yl)methanone
- BC2747277
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- MDL: MFCD13153137
- Inchi: 1S/C14H13NO2/c1-10-7-8-15-9-12(10)14(16)11-5-3-4-6-13(11)17-2/h3-9H,1-2H3
- InChI Key: FWKJBWUDWYYAQC-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1C(C1C=NC=CC=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 267
- Topological Polar Surface Area: 39.2
3-(2-Methoxybenzoyl)-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M092640-250mg |
3-(2-Methoxybenzoyl)-4-methylpyridine |
1187167-75-4 | 250mg |
$ 440.00 | 2022-06-04 | ||
| TRC | M092640-500mg |
3-(2-Methoxybenzoyl)-4-methylpyridine |
1187167-75-4 | 500mg |
$ 735.00 | 2022-06-04 | ||
| abcr | AB363371-1 g |
3-(2-Methoxybenzoyl)-4-methylpyridine; 97% |
1187167-75-4 | 1g |
€701.80 | 2022-03-02 | ||
| abcr | AB363371-2 g |
3-(2-Methoxybenzoyl)-4-methylpyridine; 97% |
1187167-75-4 | 2g |
€1,043.50 | 2022-03-02 | ||
| Fluorochem | 203321-1g |
3-(2-Methoxybenzoyl)-4-methylpyridine |
1187167-75-4 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 203321-2g |
3-(2-Methoxybenzoyl)-4-methylpyridine |
1187167-75-4 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 203321-5g |
3-(2-Methoxybenzoyl)-4-methylpyridine |
1187167-75-4 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| abcr | AB363371-1g |
3-(2-Methoxybenzoyl)-4-methylpyridine, 97%; . |
1187167-75-4 | 97% | 1g |
€953.10 | 2025-04-22 | |
| abcr | AB363371-2g |
3-(2-Methoxybenzoyl)-4-methylpyridine, 97%; . |
1187167-75-4 | 97% | 2g |
€1398.60 | 2025-04-22 | |
| Ambeed | A656430-1g |
(2-Methoxyphenyl)(4-methylpyridin-3-yl)methanone |
1187167-75-4 | 97% | 1g |
$371.0 | 2024-04-25 |
3-(2-Methoxybenzoyl)-4-methylpyridine Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-(2-Methoxybenzoyl)-4-methylpyridine
Introduction to 3-(2-Methoxybenzoyl)-4-methylpyridine (CAS No. 1187167-75-4)
3-(2-Methoxybenzoyl)-4-methylpyridine, with the CAS number 1187167-75-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a 2-methoxybenzoyl group and a methyl group. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
The molecular formula of 3-(2-Methoxybenzoyl)-4-methylpyridine is C14H13NO2, and its molecular weight is approximately 227.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 2-methoxybenzoic acid with 4-methylpyridine in the presence of a suitable coupling agent. The resulting product is purified using techniques such as recrystallization or column chromatography to ensure high purity and consistency.
In the pharmaceutical industry, 3-(2-Methoxybenzoyl)-4-methylpyridine has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a lead compound for the synthesis of anti-inflammatory agents and anticancer drugs. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases.
Beyond its pharmaceutical applications, 3-(2-Methoxybenzoyl)-4-methylpyridine has also been investigated for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and photovoltaic materials. A study published in the Journal of Materials Chemistry C highlighted the potential of this compound in enhancing the efficiency of organic solar cells. The researchers found that incorporating 3-(2-Methoxybenzoyl)-4-methylpyridine into the active layer of solar cells improved their performance by enhancing charge transport and reducing recombination losses.
The physical properties of 3-(2-Methoxybenzoyl)-4-methylpyridine are also noteworthy. It is a solid at room temperature with a melting point ranging from 95°C to 98°C. The compound is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics are important for its use in various chemical reactions and formulations.
Safety considerations are an essential aspect when handling any chemical compound. While 3-(2-Methoxybenzoyl)-4-methylpyridine is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with it. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring proper ventilation in the laboratory environment.
In conclusion, 3-(2-Methoxybenzoyl)-4-methylpyridine (CAS No. 1187167-75-4) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.
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